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Compound of Interest

1-(3-

Compound Name: Hydroxyphenyl)cyclohexanecarbo
nitrile

CAS No.: 1263285-86-4

Cat. No.: B597251

Get Quote

\ J

Welcome to the technical support center for the synthesis of 1-(3-
hydroxyphenyl)cyclohexanecarbonitrile. This guide is designed for researchers, scientists,
and drug development professionals who are looking to scale up this important chemical
synthesis. As an intermediate in the development of various pharmaceuticals, the efficient and
safe production of this compound is of paramount importance.[1] This resource provides in-
depth troubleshooting advice and answers to frequently asked questions, drawing from
established chemical principles and practical experience in process scale-up.

I. Synthesis Overview: The Strecker Reaction

A robust and common method for synthesizing a-aminonitriles like 1-(3-
hydroxyphenyl)cyclohexanecarbonitrile is the Strecker synthesis.[2][3][4][5] This
multicomponent reaction involves the condensation of a ketone or aldehyde, an amine, and a
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cyanide source.[3][4][5] For the synthesis of our target compound, a plausible route involves
the reaction of 3-hydroxybenzaldehyde, cyclohexylamine, and a cyanide source.

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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